4-Chloro-2-nitroaniline
Overview
Description
4-chloro-2-nitroaniline is a bright orange powder. (NTP, 1992)
Scientific Research Applications
Standard Molar Enthalpies of Formation, Vapour Pressures, and Enthalpies of Sublimation : 4-Chloro-2-nitroaniline is used in research to determine standard molar enthalpies of formation, vapour pressures, and enthalpies of sublimation. These measurements are crucial for understanding the compound's thermodynamic properties (M. R. D. Silva et al., 2003).
Biocatalytic Activity Enhancement : Modified glassy carbon electrodes using this compound can act as an immobilization matrix for proteins and enzymes, enhancing their biocatalytic activity. This application is significant in biosensor development and enzymatic reaction studies (S. A. Kumar & Shen-ming Chen, 2007).
Hydrogenation Reaction Studies : The hydrogenation reaction of this compound is employed in research to study the influence of various parameters on the process. Such studies are crucial for optimizing chemical synthesis and reaction conditions (D. M. Klimushin et al., 2018).
Intermediate in Manufacturing : this compound serves as an intermediate in the production of dyes, pharmaceuticals, corrosion inhibitors, and niclosamide (a molluscicide). This highlights its importance in various industrial and agricultural applications (F. Khan et al., 2013).
Vibrational Analysis and Thermodynamic Functions : Infrared and Raman spectra studies of this compound assist in calculating thermodynamic functions at temperatures ranging from 100-1500°K for an ideal gas at one atmosphere. This is crucial for understanding the physical and chemical behavior of the compound under different temperature conditions (V. N. Verma, 1973).
Herbicidal Activity : this compound exhibits herbicidal activity against various types of plants. This application is significant in agricultural research for developing new herbicides (L. V. Molchanov et al., 1981).
Environmental Impact and Toxicity Studies : Research has shown that both this compound and its derivatives cause hepatocellular and microsomal damage in isolated rat hepatocytes, indicating its potential toxicity. Additionally, nitroaromatic compounds like this compound have been identified as causing serious environmental problems (D. Cottalasso et al., 1991; H. D. Duc, 2019).
Mechanism of Action
Target of Action
4-Chloro-2-nitroaniline (4Cl2NA) is an organic compound that primarily targets the optoelectronics, photonics, nonlinear optical, and laser technology fields . It is used in the manufacture of dyes, pharmaceuticals, corrosion inhibitors, and also in the synthesis of niclosamide, a molluscicide .
Mode of Action
The 4Cl2NA molecules contain both intra- and intermolecular strong hydrogen bonding interactions. In the 4Cl2NA molecule, the amine group one hydrogen is attached to the nearer ortho position nitro group oxygen atom and forms N–H…O intramolecular hydrogen bonding interaction .
Biochemical Pathways
The Rhodococcus sp. strain MB-P1 utilizes 2-C-4-NA as the sole carbon, nitrogen, and energy source. In the growth medium, the degradation of 2-C-4-NA occurs with the release of nitrite ions, chloride ions, and ammonia . During the resting cell studies, the 2-C-4-NA-induced cells of strain MB-P1 transformed 2-C-4-NA stoichiometrically to 4-amino-3-chlorophenol (4-A-3-CP), which subsequently gets transformed to 6-chlorohydroxyquinol (6-CHQ) metabolite .
Pharmacokinetics
It is known that the compound is thermally stable up to 115 °c .
Result of Action
The result of the action of this compound is the production of organic nonlinear optical single crystals. These crystals are of great consequence in the field of optoelectronics, photonics, nonlinear optical, and laser technology .
Action Environment
The action of this compound is influenced by environmental factors such as temperature. The compound is thermally stable up to 115 °C . It is also important to note that the compound should be handled with care due to its potential toxicity .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
4-Chloro-2-nitroaniline interacts with various enzymes and proteinsThe compound is known to be involved in the synthesis of pigments
Cellular Effects
It has been reported that this compound can have mutagenic and carcinogenic effects
Molecular Mechanism
It is known that nitroaromatic compounds can undergo various reactions, including reduction, substitution, and addition reactions
Temporal Effects in Laboratory Settings
It has been reported that this compound is thermally stable up to 115 °C
Dosage Effects in Animal Models
It is known that this compound is toxic
Metabolic Pathways
It is known that nitroaromatic compounds can undergo various metabolic reactions, including reduction, substitution, and addition reactions
Properties
IUPAC Name |
4-chloro-2-nitroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2 | |
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InChI Key |
PBGKNXWGYQPUJK-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1Cl)[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2 | |
Record name | 4-CHLORO-2-NITROANILINE | |
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DSSTOX Substance ID |
DTXSID4030384 | |
Record name | 4-Chloro-2-nitroaniline | |
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Molecular Weight |
172.57 g/mol | |
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Physical Description |
4-chloro-2-nitroaniline is a bright orange powder. (NTP, 1992), Orange solid; [Hawley] Orange powder; [MSDSonline] | |
Record name | 4-CHLORO-2-NITROANILINE | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992), Very soluble in ethanol, ether, acetic acid; slightly soluble in acetone, ligand, Insoluble in water, methanol, and ether, In water, 5,003 mg/L at 25 °C | |
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Vapor Pressure |
0.000485 [mmHg], 4.85X10-4 mm Hg at 25 °C (wat) | |
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Color/Form |
Orange crystals, Dark orange-yellow prisms from dil alc | |
CAS No. |
89-63-4 | |
Record name | 4-CHLORO-2-NITROANILINE | |
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Record name | 4-CHLORO-2-NITROANILINE | |
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Melting Point |
241 to 243 °F (NTP, 1992), 116.5 °C | |
Record name | 4-CHLORO-2-NITROANILINE | |
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Precursor scoring | Relevance Heuristic |
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